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Compound of Interest

Compound Name: CI-HIBO

Cat. No.: B1662296

For Researchers, Scientists, and Drug Development Professionals

Abstract

CI-HIBO ((RS)-2-amino-3-(4-chloro-3-hydroxy-5-isoxazolyl)propionic acid) is a potent and
highly subtype-selective agonist for the a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid
(AMPA) type ionotropic glutamate receptors, specifically targeting GluR1 and GIuR2 subunits.
Its selectivity makes it a valuable tool for investigating the physiological and pathological roles
of these specific receptor subtypes in the central nervous system. This guide provides a
comprehensive overview of the safety, handling, and experimental protocols associated with
CI-HIBO, intended for use by laboratory personnel. Due to the absence of publicly available
acute toxicity data, such as an LD50 value, users are strongly advised to conduct a thorough
risk assessment before use and handle the compound with caution.

Safety and Handling Guidelines

While specific quantitative toxicity data for CI-HIBO is not publicly available, the following
guidelines are based on general laboratory safety principles for handling potent neuroactive
compounds and information from available Safety Data Sheets (SDS) for similar chemicals.

Personal Protective Equipment (PPE)

e Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling
CI-HIBO or its solutions.
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Eye Protection: Safety glasses or goggles are mandatory to protect against accidental
splashes.

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) is recommended. Work should be conducted in a well-
ventilated area, preferably a chemical fume hood.

Storage and Stability

Storage Condition Duration
Powder

-20°C Up to 2 years
In DMSO

4°C Up to 2 weeks
-80°C Up to 6 months

CI-HIBO is light-sensitive and should be stored in a tightly sealed, light-resistant container.

Spill and Emergency Procedures

Spill: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory
protection. Absorb liquid spills with an inert material (e.g., vermiculite, sand) and collect
solids in a sealed container for disposal. Clean the spill area thoroughly with soap and water.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.
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 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Physicochemical and Pharmacological Data

Property Value

CAS Number 909400-43-7
Molecular Formula CeH7CIN204
Molecular Weight 206.58 g/mol

Selective agonist for GIuR1 and GIluR2 AMPA

receptor subunits.

Mechanism of Action

ECso (GluR1) 4.7 uM
ECso (GluR2) 1.7 uyM
ICso (AMPA Receptor) 0.22 pM

Experimental Protocols

The following protocols are generalized methodologies and should be optimized for specific
experimental conditions.

Synthesis of CI-HIBO (Conceptual Outline)

A detailed, peer-reviewed synthesis protocol for CI-HIBO is not readily available in the public
domain. However, the synthesis of structurally related isoxazole amino acids provides a likely
synthetic route. The synthesis would likely involve the construction of the 4-chloro-3-hydroxy-5-
isoxazolyl core, followed by the introduction of the aminopropionic acid side chain. A plausible,
though unverified, multi-step synthesis might proceed as follows:
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Caption: Conceptual workflow for the synthesis of CI-HIBO.

This is a generalized scheme and requires significant development and optimization by a

qualified synthetic chemist.

Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines the measurement of AMPA receptor-mediated currents in cultured
neurons or brain slices upon application of CI-HIBO.

Workflow:
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 To cite this document: BenchChem. [CI-HIBO: A Technical Guide to Safety, Handling, and
Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662296#cl-hibo-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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